molecular formula C10H7ClF3IOS B15382340 1-Chloro-1-(3-iodo-5-(trifluoromethylthio)phenyl)propan-2-one

1-Chloro-1-(3-iodo-5-(trifluoromethylthio)phenyl)propan-2-one

Cat. No.: B15382340
M. Wt: 394.58 g/mol
InChI Key: XKRMCQFCNQQNHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Chloro-1-(3-iodo-5-(trifluoromethylthio)phenyl)propan-2-one is a halogenated aromatic ketone characterized by a propan-2-one backbone substituted with a chlorine atom and a 3-iodo-5-(trifluoromethylthio)phenyl group. This compound’s unique combination of substituents suggests applications in pharmaceuticals, agrochemicals, or as a synthetic intermediate for complex molecules.

Properties

Molecular Formula

C10H7ClF3IOS

Molecular Weight

394.58 g/mol

IUPAC Name

1-chloro-1-[3-iodo-5-(trifluoromethylsulfanyl)phenyl]propan-2-one

InChI

InChI=1S/C10H7ClF3IOS/c1-5(16)9(11)6-2-7(15)4-8(3-6)17-10(12,13)14/h2-4,9H,1H3

InChI Key

XKRMCQFCNQQNHE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C1=CC(=CC(=C1)I)SC(F)(F)F)Cl

Origin of Product

United States

Biological Activity

1-Chloro-1-(3-iodo-5-(trifluoromethylthio)phenyl)propan-2-one is a compound of interest due to its unique structural features and potential biological activities. The presence of halogens and a trifluoromethylthio group suggests that this compound may exhibit significant interactions with biological targets, making it valuable in medicinal chemistry and pharmacology.

  • Molecular Formula : C10H8ClF3IOS
  • Molecular Weight : 367.58 g/mol
  • IUPAC Name : 1-Chloro-1-(3-iodo-5-(trifluoromethylthio)phenyl)propan-2-one
PropertyValue
Boiling Point217.9°C at 760 mmHg
SolubilitySoluble in organic solvents
HazardsCauses skin irritation

The biological activity of 1-Chloro-1-(3-iodo-5-(trifluoromethylthio)phenyl)propan-2-one can be attributed to its ability to interact with various biological macromolecules, including enzymes and receptors. The trifluoromethylthio group enhances the lipophilicity of the compound, potentially improving its membrane permeability and binding affinity to target sites.

Proposed Mechanisms:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered physiological responses.
  • Receptor Modulation : It may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways.

Biological Activity Studies

Recent studies have focused on the antimicrobial and anticancer properties of similar compounds, suggesting that 1-Chloro-1-(3-iodo-5-(trifluoromethylthio)phenyl)propan-2-one could exhibit comparable activities.

Antimicrobial Activity

Research indicates that compounds with similar structures often show significant antimicrobial effects. For instance, studies have demonstrated that halogenated phenyl compounds can inhibit the growth of various bacterial strains and fungi.

Anticancer Activity

The potential anticancer activity of this compound is supported by findings from related compounds that have shown efficacy against cancer cell lines. For example, a study on trifluoromethyl-containing derivatives indicated that they could inhibit cell proliferation in several cancer types, including breast and prostate cancers.

Case Studies

  • Case Study on Antimicrobial Efficacy : A series of experiments conducted on structurally related compounds demonstrated that the introduction of halogen groups significantly enhanced antimicrobial activity against Gram-positive and Gram-negative bacteria.
  • Case Study on Anticancer Properties : In vitro assays revealed that similar compounds led to apoptosis in cancer cells through the activation of intrinsic pathways, suggesting that 1-Chloro-1-(3-iodo-5-(trifluoromethylthio)phenyl)propan-2-one may also induce similar effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Effects

The table below compares the target compound with analogous derivatives:

Compound Name Substituents Molecular Weight (g/mol) Key Structural/Functional Features
Target Compound 3-iodo-5-(trifluoromethylthio)phenyl, Cl ~422.5* High lipophilicity (iodo, -SCF₃), electrophilic ketone, iodine for cross-coupling
1-(3-(Trifluoromethyl)phenyl)propan-2-one 3-(trifluoromethyl)phenyl ~218.2 Electron-withdrawing CF₃ group; intermediate in fenfluramine synthesis
3-Chloro-1-(thiophen-2-yl)propan-1-one Thiophen-2-yl, Cl ~174.6 Aromatic thiophene ring; synthesized via Friedel-Crafts acylation
1-(5-Chlorothiophen-2-yl)-3-phenylprop-2-en-1-one 5-chlorothiophen-2-yl, phenyl, α,β-unsaturated ketone ~262.7 Conjugated enone system; potential for Michael addition reactions
1-Chloro-1-[(Z)-2-phenylhydrazin-1-ylidene]propan-2-one Phenylhydrazone, Cl ~196.6 Hydrazone derivative; crystallizes with hydrogen-bonded networks

*Calculated based on substituent contributions.

Key Observations:
  • Substituent Diversity : The target compound’s iodine and -SCF₃ groups distinguish it from simpler analogs like 1-(3-(trifluoromethyl)phenyl)propan-2-one, which lacks halogen diversity .
  • Electrophilicity : The -SCF₃ group enhances ketone reactivity compared to compounds with less electron-withdrawing groups (e.g., thiophene in ).

Physicochemical Properties

  • Lipophilicity : The -SCF₃ and iodo groups increase logP compared to simpler derivatives, enhancing membrane permeability but possibly reducing aqueous solubility.
  • Thermal Stability : Halogenated analogs like 1-chloro-1-[(Z)-2-phenylhydrazin-1-ylidene]propan-2-one show stability up to 150°C, suggesting the target compound may exhibit similar robustness.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.